2-(4-(((5,6,7,8-Tetrahydrocinnolin-3-yl)oxy)methyl)piperidin-1-yl)nicotinonitrile

• IUPAC Name: 2-[4-(5,6,7,8-tetrahydrocinnolin-3-yloxymethyl)piperidin-1-yl]pyridine-3-carbonitrile
• InChI: InChI=1S/C20H23N5O/c21-13-17-5-3-9-22-20(17)25-10-7-15(8-11-25)14-26-19-12-16-4-1-2-6-18(16)23-24-19/h3,5,9,12,15H,1-2,4,6-8,10-11,14H2
• InChI Key: GKVMCVYWTBOWSG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=NN=C(C=C2C1)OCC3CCN(CC3)C4=C(C=CC=N4)C#N
• Molecular Formula: C20H23N5O
• Molecular Weight: 349.4 g/mol

Description

2-(4-(((5,6,7,8-Tetrahydrocinnolin-3-yl)oxy)methyl)piperidin-1-yl)nicotinonitrile is a useful research compound. Its molecular formula is C20H23N5O and its molecular weight is 349.438. The purity is usually 95%.
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Scientific Research Applications

Applications in Chemical Synthesis and Biological Activity

Synthesis of β-Glucosidase Inhibitors : A study reported the synthesis of a glucose-derived tetrazole, showcasing a methodology for producing β-glucosidase inhibitors, highlighting the potential use of similar structures in enzyme inhibition and therapeutic applications (Ermert & Vasella, 1991).

Formation of Tetrahydroquinolinone and Nicotinonitrile Derivatives : Novel rearrangements leading to tetrahydroquinolinones and nicotinonitrile derivatives have been observed, indicating the synthetic versatility of compounds related to the query structure for producing pharmacologically active molecules (Moustafa, Al-Mousawi, & Elnagdi, 2011).

Antimycobacterial Activity : Compounds structurally related to the query have been synthesized and evaluated for their antimycobacterial properties, suggesting the potential of such molecules in developing treatments against tuberculosis (Kumar et al., 2008).

Synthesis of Nitriles and Ketones : Research into the oxidation of amines to produce nitriles and ketones, including nicotinonitrile derivatives, underscores the importance of these functional groups in synthesizing diverse organic compounds (Moriarty et al., 1988).

Antibacterial Activity of Nicotinoyl-1-ethyl-6-fluoro-1,4-dihydro-7-piperazin-1-yl-4-oxoquinoline-3-carboxylates : A series of compounds with structural similarities to the query molecule were synthesized and showed moderate to significant antibacterial activity, highlighting the therapeutic potential of such compounds (Sharma & Jain, 2008).